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Compound of Interest

Compound Name: CMO05

Cat. No.: B15609851

The term "CMO05" is utilized across a wide array of disciplines and products, leading to
significant ambiguity when seeking specific safety and handling guidelines. An in-depth review
of publicly available documentation reveals that "CMO05" does not refer to a singular, universally
recognized substance within the scientific community. Instead, the designation is applied to
items ranging from clinical bacterial strains and construction materials to internal company
document codes.

For researchers, scientists, and drug development professionals, the most pertinent reference
to "CMO05" in the available literature appears to be in the context of a clinical strain of
Methicillin-resistant Staphylococcus aureus (MRSA). This guide will therefore focus on the
limited information available regarding this bacterial strain, while acknowledging that a
comprehensive safety and handling document in the traditional sense for a chemical compound
or therapeutic agent is not possible based on current information. Other documented uses of
"CMO05" include designations for cargo operations, basic life support policies, tile products,
concrete masonry manuals, research grants, capacitor series, and contractor safety files.

MRSA Strain CMO05: A Focus on a Clinically Relevant
Isolate

The designation "CM05" has been used to identify a specific clinical isolate of MRSA. This
strain has been utilized in research to understand antibiotic resistance mechanisms. Handling
of this strain should follow standard biosafety practices for Hazard Group 2 organisms.
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Experimental Protocols:

While specific safety and handling protocols for the CMO05 strain are not detailed in the
provided literature, some experimental procedures involving this strain have been described.
One study outlines the cloning of a segment of the CM05 chromosome.[1] The general
workflow for such a procedure is as follows:

Cloning of erm(B)-cfr cassette from CM05

Prepare pBR322 vector
Subclone HindIII-Xbal fragment
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Fig. 1: General workflow for cloning a genomic fragment from MRSA strain CMO05.

Another study investigated the susceptibility of the CM05 MRSA strain to repurposed
antibacterial agents like thiram and disulfiram.[2] The primary experimental method cited is
broth microdilution for susceptibility testing.

Quantitative Data:

The available literature does not provide quantitative toxicology data for the CM05 MRSA
strain. However, one study presents Minimum Inhibitory Concentration (MIC) data for thiram
and disulfiram against this strain.

Compound Organism MIC Range (pg/ml)
Thiram MRSA (including strain CM05) 2t0 8
Disulfiram MRSA (including strain CM05) 8 to 32

Table 1: In vitro susceptibility of S. aureus, including strain CMO05, to thiram and disulfiram.[2]
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Safety and Handling:

Standard laboratory practices for handling MRSA (a BSL-2 pathogen) should be strictly
followed. This includes the use of personal protective equipment (PPE), working in a biological
safety cabinet, and proper decontamination of surfaces and waste.

Other Mentions of "CM05"

It is crucial to be aware of the other contexts in which "CMO05" is used to avoid confusion.

o Cargo Operations: A"CM 05 Cargo Operations Toolbox Talk Form™ indicates its use in the
shipping and logistics industry for safety briefings.[3]

» Healthcare Policy: A "CMO05 Basic Life Support Policy" is referenced within a set of care
management policies.[4]

» Building Materials: "BLANC CMO05" is a product name for a porcelain tile, with its own set of
safety data related to crystalline silica exposure during cutting.[5] The Concrete Masonry
Association of Australia also lists a "CMO05 — Breeze Block Manual".[6]

e Research Funding: A grant designated "CMO05" from the University of Buenos Aires was used
to fund research on nonalcoholic fatty liver disease.[7]

Conclusion:

The term "CMO05" is not a unique identifier for a single chemical or biological agent for which a
standard, in-depth technical safety guide can be developed. The most relevant scientific
context points to a clinical MRSA strain. Researchers and drug development professionals
working with any substance or organism designated "CMO05" must first identify the specific
nature of the material from its source to ascertain the correct safety and handling procedures.
The information provided here is based on limited public data and should not be considered a
comprehensive safety and handling guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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